Cas no 463929-20-6 (8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline; trifluoromethanesulfonic acid)

• Product Name: 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline; trifluoromethanesulfonic acid
• CAS No: 463929-20-6
• MF: C₁₃H₇F₁₀NO₃S₂
• MW: 479.313616037369
• CID: 6359777
• PubChem ID: 18552818
• Update Time: 2025-10-05

8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline; trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline; trifluoromethanesulfonic acid
• 8-((perfluoropropyl)thio)quinoline trifluoromethanesulfonate
• 8-[(1,1,2,2,3,3,3-HEPTAFLUOROPROPYL)SULFANYL]QUINOLINE; TRIFLUOROMETHANESULFONIC ACID
• 463929-20-6
• 8-(1,1,2,2,3,3,3-heptafluoropropylsulfanyl)quinoline;trifluoromethanesulfonic acid
• CCG-2217
• F0119-0042
• AKOS026677668

• Inchi： 1S/C12H6F7NS.CHF3O3S/c13-10(14,11(15,16)17)12(18,19)21-8-5-1-3-7-4-2-6-20-9(7)8;2-1(3,4)8(5,6)7/h1-6H;(H,5,6,7)
• InChI Key： OYGGCVYQZMWBCJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2SC(F)(F)C(F)(F)C(F)(F)F)C=CC=1.C(F)(F)(F)S(O)(=O)=O

Computed Properties

• Exact Mass: 478.97076705g/mol
• Monoisotopic Mass: 478.97076705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline; trifluoromethanesulfonic acid

8-(1,1,2,2,3,3,3-Heptafluoropropyl)sulfanylquinoline and Trifluoromethanesulfonic Acid: A Comprehensive Overview

In the realm of advanced organic chemistry and materials science, the compound 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline has emerged as a significant molecule due to its unique structural properties and potential applications. This compound is identified by the CAS number 463929-20-6, which serves as a universally recognized identifier in chemical databases. The molecule combines a quinoline backbone with a highly fluorinated substituent, making it an intriguing subject for researchers exploring fluorinated aromatic systems.

Recent studies have highlighted the importance of fluorinated compounds in various fields, including pharmaceuticals and materials science. The heptafluoropropyl group attached to the quinoline ring introduces significant electronic and steric effects. These effects can influence the compound's reactivity and stability under different conditions. For instance, fluorinated substituents are known to enhance the lipophilicity of molecules while also contributing to their thermal stability. This makes 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline a promising candidate for applications in high-performance materials.

The synthesis of this compound involves sophisticated organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies to construct this molecule efficiently. One notable approach involves the use of palladium-catalyzed coupling reactions to assemble the quinoline framework with the heptafluoropropylsulfanyl group. The use of such catalytic methods underscores the importance of transition metal catalysts in modern organic synthesis.

Complementing this compound is trifluoromethanesulfonic acid (TfOH), a widely used superacid that plays a critical role in many chemical reactions. TfOH is known for its exceptional acidity and ability to stabilize highly electrophilic intermediates. In the context of synthesizing 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline, TfOH serves as an effective catalyst in certain reaction steps. Its ability to protonate specific functional groups facilitates key transformations necessary for constructing complex molecular architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of these compounds. Quantum mechanical calculations have revealed that the fluorinated substituent significantly alters the electronic distribution within the quinoline ring system. This modulation of electronic properties is crucial for understanding how these molecules interact with other substances in both synthetic and natural environments.

In terms of applications, 8-(1,1,2,2,3,3,3-heptafluoropropyl)sulfanylquinoline has shown potential in optoelectronic materials due to its unique absorption and emission characteristics. Fluorinated aromatic systems are known to exhibit strong fluorescence under UV light excitation. This property makes them ideal candidates for applications in organic light-emitting diodes (OLEDs) and sensors.

The combination of quinoline-based frameworks with highly fluorinated substituents also opens new avenues for drug discovery. Quinolines are well-known scaffolds in medicinal chemistry due to their diverse biological activities. The addition of a heptafluoropropyl group could further enhance pharmacokinetic properties such as bioavailability and metabolic stability.

Furthermore,the use of trifluoromethanesulfonic acid (TfOH) as a catalyst highlights its versatility in enabling challenging chemical transformations. TfOH's ability to act as both an acid catalyst and a solvent makes it indispensable in modern organic synthesis laboratories.

In conclusion,the study of 8-(1-,1-,2-,2-,3-,3-,3-heptafluoropropyl)sulfanylquinoline along with trifluoromethanesulfonic acid represents an exciting frontier in organic chemistry research.Their unique properties and potential applications continue to attract significant attention from scientists across various disciplines.As research progresses,new insights into their structures,functionalities,and applications are expected to emerge,further solidifying their importance in contemporary chemical science.